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Compound of Interest

Compound Name:
10H-Phenoxazine-10-propanoic

acid

Cat. No.: B3116789 Get Quote

An In-depth Technical Guide to the Synthesis of 10H-Phenoxazine-10-propanoic acid

Introduction
10H-Phenoxazine-10-propanoic acid is a heterocyclic compound built upon the phenoxazine

core, a tricyclic structure with two benzene rings linked by an oxazine moiety.[1] Its molecular

formula is C₁₅H₁₃NO₃, and it has a molecular weight of 255.27 g/mol .[1][2] This compound and

its derivatives are of significant interest to researchers in medicinal chemistry and materials

science due to their notable photophysical and pharmacological properties.[1]

Phenoxazine derivatives have demonstrated a wide range of biological activities, including

antimicrobial and antioxidant properties.[1] They have also been investigated for their potential

in photodynamic therapy and as antidiabetic agents, with some analogues showing activity as

peroxisome proliferator-activated receptor (PPAR) agonists.[1][3] In materials science, the

photophysical characteristics of the phenoxazine core make it a valuable component for

organic electronics and as a photoredox catalyst.[1][4][5] This guide provides a detailed

overview of the primary synthesis routes, experimental protocols, and key data associated with

10H-Phenoxazine-10-propanoic acid.

Physicochemical and Identification Data
Quantitative and identifying data for 10H-Phenoxazine-10-propanoic acid are summarized

below for quick reference.
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Property Value Reference

IUPAC Name
3-(10H-phenoxazin-10-

yl)propanoic acid
[1]

CAS Number 21977-42-4 [1][2]

Molecular Formula C₁₅H₁₃NO₃ [1][2]

Molecular Weight 255.27 g/mol [1][2]

Canonical SMILES
C1=CC=C2C(=C1)N(C3=CC=

CC=C3O2)CCC(=O)O
[1][2]

InChI Key
AWOWBVDJKXFKFV-

UHFFFAOYSA-N
[1]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 4 [2]

Rotatable Bonds 3 [2]

Synthesis Pathways
The synthesis of 10H-Phenoxazine-10-propanoic acid is primarily achieved through the N-

alkylation of the phenoxazine core. This can be accomplished via two main routes: a direct,

one-step alkylation using a C3 carboxylic acid synthon, or a two-step process involving the

introduction of a nitrile group followed by hydrolysis.

Direct Alkylation: This method involves the reaction of phenoxazine with a suitable 3-carbon

alkylating agent containing a carboxylic acid or ester group, such as 3-bromopropanoic acid,

in the presence of a base.

Nitrile Hydrolysis Pathway: This two-step approach first involves the N-alkylation of

phenoxazine with acrylonitrile (Michael addition) to form 3-(10H-phenoxazin-10-

yl)propanenitrile. The nitrile intermediate is then hydrolyzed under acidic conditions to yield

the final carboxylic acid product.[1]

Below is a diagram illustrating the direct synthesis pathway.
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Reactants

10H-Phenoxazine

Base (e.g., NaOH, K2CO3)
Solvent (e.g., DMF, Acetone)

3-Bromopropanoic Acid

10H-Phenoxazine-10-propanoic acid

N-Alkylation

10H-Phenoxazine 3-(10H-phenoxazin-10-yl)propanenitrile

Step 1: Michael Addition
+ Acrylonitrile

+ Base Catalyst 10H-Phenoxazine-10-propanoic acid

Step 2: Hydrolysis
+ Acid (e.g., HCl)

+ Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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